2-((4-Benzylpiperidin-1-yl)methyl)-5-(p-tolyl)-1,3,4-oxadiazole

• IUPAC Name: 2-[(4-benzylpiperidin-1-yl)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C22H25N3O/c1-17-7-9-20(10-8-17)22-24-23-21(26-22)16-25-13-11-19(12-14-25)15-18-5-3-2-4-6-18/h2-10,19H,11-16H2,1H3
• InChI Key: ZXNVYAPIRHDBDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)CN3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

The compound “2-((4-Benzylpiperidin-1-yl)methyl)-5-(p-tolyl)-1,3,4-oxadiazole” is a complex organic molecule that contains several functional groups and structural features. It includes a benzylpiperidine moiety, an oxadiazole ring, and a p-tolyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups and the specific bonds between the atoms. The benzylpiperidine and p-tolyl groups are likely to contribute to the overall hydrophobicity of the molecule, while the oxadiazole ring could participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the oxadiazole ring and the other functional groups. Oxadiazoles can participate in a variety of chemical reactions, including nucleophilic and electrophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of the benzylpiperidine and p-tolyl groups could increase its hydrophobicity.

Scientific Research Applications

Catalysis and Organic Synthesis

• Protodeboronation : Pinacol boronic esters are essential building blocks in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored. . This method enables the formal anti-Markovnikov hydromethylation of alkenes, a valuable transformation. The protocol has been applied to methoxy-protected (−)-Δ8-THC and cholesterol, demonstrating its versatility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could involve studying its potential uses in various fields, such as medicine or materials science. Further studies could also explore its synthesis, properties, and mechanism of action in more detail.